Cas no 831-38-9 (2-(4-Fluorobenzoyl)hydrazinecarbothioamide)

• Product Name: 2-(4-Fluorobenzoyl)hydrazinecarbothioamide
• CAS No: 831-38-9
• MF: C₈H₈FN₃OS
• MW: 213.232023239136
• MDL: MFCD01424279
• CID: 2855837
• PubChem ID: 1487638
• Update Time: 2025-04-21

2-(4-Fluorobenzoyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzoylthiosemicarbazide
• 2-(4-FLUOROBENZOYL)HYDRAZINECARBOTHIOAMIDE
• p-fluorobenzoylthiosemicarbazide
• SCHEMBL20528632
• N-(carbamothioylamino)-4-fluorobenzamide
• AKOS000295753
• [(4-fluorobenzoyl)amino]thiourea
• CS-0326328
• H33269
• 2-(4-Fluorobenzoyl)hydrazine-1-carbothioamide
• MFCD01424279
• 1-(4-Fluorobenzoyl)-3-thiosemicarbazide
• ALBB-021855
• SB86597
• 10T-0800
• Benzoic acid, 4-fluoro-, 2-(aminothioxomethyl)hydrazide
• 831-38-9
• 2-(4-Fluorobenzoyl)hydrazinecarbothioamide

• MDL： MFCD01424279
• Inchi： 1S/C8H8FN3OS/c9-6-3-1-5(2-4-6)7(13)11-12-8(10)14/h1-4H,(H,11,13)(H3,10,12,14)
• InChI Key： BOEQIETVMZXIGN-UHFFFAOYSA-N
• SMILES： S=C(N)NNC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 213.03700
• Monoisotopic Mass: 213.03721122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 99.24000
• LogP: 1.78580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives